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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B2683578

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

PhiKan 083 hydrochloride is a carbazole derivative identified as a stabilizing agent for the

p53-Y220C mutant, a common mutation in human cancers.[1][2][3] This mutation creates a

surface cavity that destabilizes the p53 protein.[4] PhiKan 083 binds to this cavity, slowing the

protein's thermal denaturation rate and restoring its tumor-suppressive functions.[4] These

notes provide detailed protocols for the proper dissolution and application of PhiKan 083

hydrochloride in a cell culture setting.

Product Information

Property Value

Molecular Formula C16H19CIN2

Molecular Weight 274.79 g/mol

CAS Number 1050480-30-2

Target p53 (Y220C mutant)

Mechanism Stabilizes mutant p53 protein structure

Solubility Data
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Proper dissolution is critical for experimental accuracy. PhiKan 083 hydrochloride exhibits
varying solubility depending on the solvent. For cell culture applications, preparing a
concentrated stock in an organic solvent like DMSO is the standard and recommended

practice.
Solvent Solubility Notes
Up to 100 mM. Ultrasonic
DMSO > 27.48 mg/mL energy and warming (up to
60°C) can aid dissolution.[3]
Up to 50 mM. Requires
Water =2 mg/mL

sonication and warming.[3][5]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Concentrated Stock
Solution in DMSO

This protocol details the steps to prepare a high-concentration stock solution, which can be
stored for long-term use and diluted to final working concentrations.

Materials:

PhiKan 083 hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Procedure:

o Weighing: Accurately weigh the desired amount of PhiKan 083 hydrochloride powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock, weigh 27.48
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mg.

e Solvent Addition: Add the calculated volume of sterile DMSO to the powder. Using the
example above, add 1 mL of DMSO.

» Dissolution: Vortex the mixture thoroughly for 1-2 minutes. If the powder is not fully
dissolved, use a water bath sonicator and/or warm the solution gently (do not exceed 60°C)
until the solution is clear.[3]

 Aliquotting: Dispense the stock solution into smaller, single-use aliquots in sterile tubes. This
is crucial to prevent degradation from repeated freeze-thaw cycles.[1][2]

o Storage: Store the aliquots under the appropriate conditions as outlined below.

Protocol 2: Preparation of a Working Solution for Cell
Treatment

This protocol describes the dilution of the DMSO stock solution into cell culture medium for
treating cells.

Materials:

100 mM PhiKan 083 hydrochloride stock solution in DMSO

Pre-warmed, complete cell culture medium

Sterile serological pipettes and tubes

0.22 pm sterile syringe filter (optional, but recommended)

Procedure:

o Thaw Stock: Thaw one aliquot of the 100 mM stock solution at room temperature.

o Calculate Dilution: Determine the volume of stock solution needed to achieve the final
desired concentration in your cell culture medium. For example, to prepare 10 mL of medium
with a final concentration of 125 yM:
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o Use the formula: C1V1 = C2V2
o (100,000 pM)(V1) = (125 pM)(10,000 pL)
o Vi1 =12.5 L of the 100 mM stock solution.

 Dilution: Add the calculated volume (12.5 pL) of the stock solution to the 10 mL of pre-
warmed cell culture medium.

e Mixing: Mix immediately and thoroughly by gentle inversion or pipetting to avoid precipitation.
The final DMSO concentration should be kept low (typically <0.5%) to minimize solvent
toxicity to the cells.

» Sterilization (Optional): If there are concerns about sterility after dilution, the final working
solution can be passed through a 0.22 um filter.[2]

o Cell Treatment: Immediately replace the existing medium in your cell culture plates with the
freshly prepared medium containing PhiKan 083 hydrochloride. Published experiments
have used concentrations around 125 uM for 48 hours to achieve a significant reduction in
the viability of cells expressing mutant p53.[1][3]

Storage and Stability

Proper storage is essential to maintain the chemical integrity and activity of PhiKan 083
hydrochloride.

Solution Type Storage Temperature Stability Period

As specified by the
Powder 4°C manufacturer. Keep sealed

and away from moisture.[3]

Stock Solution in DMSO -20°C Up to 1 month.[1][2]

-80°C Up to 6 months.[1][2]

Note: It is not recommended to store diluted aqueous solutions for long periods.[4] Prepare
working solutions fresh for each experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2683578#how-to-dissolve-phikan-083-hydrochloride-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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